1-[2-(benzyloxy)ethyl]tetrahydro-4(1H)-pyridinone

• IUPAC Name: 1-(2-phenylmethoxyethyl)piperidin-4-one
• InChI: InChI=1S/C14H19NO2/c16-14-6-8-15(9-7-14)10-11-17-12-13-4-2-1-3-5-13/h1-5H,6-12H2
• InChI Key: PYNDXOVZONJXIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)CCOCC2=CC=CC=C2
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

“1-[2-(benzyloxy)ethyl]tetrahydro-4(1H)-pyridinone” is a unique chemical compound with the empirical formula C14H19NO2 and a molecular weight of 233.31. It’s provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string of the compound is O=C1CCN(CCOCc2ccccc2)CC1. This indicates that the compound contains a pyridinone ring, an ethyl group, and a benzyloxy group. The InChI key is PYNDXOVZONJXIJ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 233.31. Further physical and chemical properties are not specified in the sources I found.

Scientific Research Applications

Synthesis and Characterization

• The compound 1-[2-(benzyloxy)ethyl]tetrahydro-4(1H)-pyridinone has been utilized in various synthetic pathways and characterizations. Zhu et al. (2003) discussed the synthesis of highly functionalized tetrahydropyridines through a phosphine-catalyzed [4 + 2] annulation, demonstrating the compound's utility in creating complex organic structures with complete regioselectivity (Zhu, Lan, & Kwon, 2003). Furthermore, Li et al. (2010) explored the synthesis of substituted 1,2-benzoquinones and substituted 3-hydroxy-4(1H)-pyridinones, highlighting the compound's role in the creation of ortho-quinone through oxidation-Michael addition reactions (Li, Ma, Zhang, Huang, Xiao, & Gu, 2010).

Structural and Conformational Studies

• The compound has been involved in detailed structural and conformational studies. For example, Formica et al. (2003) reported on a new ligand bearing 1-[2-(benzyloxy)ethyl]tetrahydro-4(1H)-pyridinone as side-arms of a tetra-aza-macrocyclic base, showing its ability to bind NH4+ and primary ammonium cations in a highly selective manner (Formica, Fusi, Giorgi, Guerri, Lucarini, Micheloni, Paoli, Pontellini, Rossi, Tarzia, & Zappia, 2003). This demonstrates the compound's potential in creating intricate molecular architectures with specific binding capabilities.

Catalytic Activity and Polymerization

• The compound has shown potential in catalytic applications. Luo Zheng-hong (2008) synthesized a new ligand with dendron structure incorporating the compound, which was then used in the preparation of a new iron catalyst for propylene polymerization. This new catalyst exhibited higher catalytic activity and enhanced molecular weight of propylene, indicating the compound's versatility in catalyst design (Luo Zheng-hong, 2008).

Safety and Hazards

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